Cas no 431896-90-1 (3-methyl-3-(methylsulfanyl)butanoic acid)

• Product Name: 3-methyl-3-(methylsulfanyl)butanoic acid
• CAS No: 431896-90-1
• MF: C₆H₁₂O₂S
• MW: 148.223280906677
• MDL: MFCD19229547
• CID: 3404107
• PubChem ID: 18409053
• Update Time: 2025-04-21

3-methyl-3-(methylsulfanyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• BUTANOIC ACID, 3-METHYL-3-(METHYLTHIO)-
• 3-methyl-3-(methylsulfanyl)butanoic acid
• 3-methyl-3-(methylsulfanyl)butanoicacid
• EN300-2969940
• AKOS006381328
• 431896-90-1
• SCHEMBL289826

• MDL： MFCD19229547
• Inchi： 1S/C6H12O2S/c1-6(2,9-3)4-5(7)8/h4H2,1-3H3,(H,7,8)
• InChI Key： RSXSHZQENQFEHL-UHFFFAOYSA-N
• SMILES： S(C)C(C)(C)CC(=O)O

Computed Properties

• Exact Mass: 148.05580079Da
• Monoisotopic Mass: 148.05580079Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 62.6Ų